Cas no 7531-07-9 (Benzoic acid, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis-, dimethyl ester)

Benzoic acid, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis-, dimethyl ester structure
7531-07-9 structure
Product Name:Benzoic acid, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis-, dimethyl ester
CAS No:7531-07-9
MF:C18H14N2O5
MW:338.314164638519
CID:530743
PubChem ID:5251852
Update Time:2025-04-19

Benzoic acid, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis-, dimethyl ester
    • AJ-797/13833245
    • methyl 4-{5-[4-(methoxycarbonyl)phenyl]-1,3,4-oxadiazol-2-yl}benzoate
    • 2,5-bis(4-methoxycarbonylphenyl)-1,3,4-oxadiazole
    • 7531-07-9
    • Methyl 4-[5-(4-methoxycarbonylphenyl)-1,3,4-oxadiazol-2-yl]benzoate
    • Dimethyl 4,4'-(1,3,4-oxadiazole-2,5-diyl)dibenzoate
    • dimethyl 4,4'-(1,3,4-oxadiazole-2,5-diyl)diphenylenedicarboxylate
    • DTXSID70413380
    • Inchi: 1S/C18H14N2O5/c1-23-17(21)13-7-3-11(4-8-13)15-19-20-16(25-15)12-5-9-14(10-6-12)18(22)24-2/h3-10H,1-2H3
    • InChI Key: ZUMUZDOQXVBRHM-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(C(=O)OC)=CC=2)=NN=C1C1C=CC(C(=O)OC)=CC=1

Computed Properties

  • Exact Mass: 338.09027155g/mol
  • Monoisotopic Mass: 338.09027155g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 91.5Ų
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